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Compound of Interest

Compound Name: 2-Cyano-n-ethylacetamide

Cat. No.: B077165 Get Quote

An In-depth Technical Guide to 2-Cyano-n-
ethylacetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Cyano-n-ethylacetamide (CAS No: 15029-36-4). It is a valuable intermediate

in organic synthesis. This document details its physicochemical characteristics, predicted

spectral data, and detailed experimental protocols for its synthesis and purification. The

information presented is intended to support research and development activities in the

chemical and pharmaceutical sciences.

Chemical Identity and Physical Properties
2-Cyano-n-ethylacetamide is a solid at room temperature, with the molecular formula

C₅H₈N₂O.[1][2] Its structure consists of an ethylamide group attached to a cyanoacetyl

backbone.

Table 1: Physical and Chemical Properties of 2-Cyano-n-ethylacetamide
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Property Value Reference(s)

Molecular Formula C₅H₈N₂O [1][3]

Molecular Weight 112.13 g/mol [1][2]

CAS Number 15029-36-4 [1][2]

Appearance Solid [2]

Melting Point 73 °C [3]

Boiling Point 320.8 °C at 760 mmHg [3]

Density 1.015 g/cm³ [3]

Flash Point 147.8 °C [3]

pKa (Predicted) 9.40 ± 0.10 [3]

LogP (Predicted) 0.42708 [3]

Vapor Pressure 0.00031 mmHg at 25°C [3]

Refractive Index 1.434 [3]

Spectral Data (Predicted)
While experimental spectra for 2-Cyano-n-ethylacetamide are not readily available in public

databases, the following data has been predicted based on its chemical structure and analysis

of similar compounds.

Table 2: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 6.5 - 7.0 Broad Singlet 1H -NH-

~ 3.45 Singlet 2H -CH₂-CN

~ 3.30 Quartet 2H -CH₂-CH₃

~ 1.15 Triplet 3H -CH₂-CH₃
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Table 3: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (ppm) Assignment

~ 164 C=O (Amide)

~ 116 -CN (Nitrile)

~ 36 -CH₂-NH-

~ 25 -CH₂-CN

~ 15 -CH₃

Table 4: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Description

~ 3300 N-H Amide N-H stretch

~ 2950 C-H Alkyl C-H stretch

~ 2250 C≡N Nitrile stretch

~ 1650 C=O Amide I band (C=O stretch)

~ 1550 N-H Amide II band (N-H bend)

Mass Spectrometry (Predicted): The electron ionization mass spectrum of 2-Cyano-n-
ethylacetamide is expected to show a molecular ion peak [M]⁺ at m/z = 112. Common

fragmentation patterns would likely involve the loss of the ethyl group ([M-29]⁺), the cyano

group ([M-26]⁺), and cleavage of the amide bond.

Experimental Protocols
Synthesis of 2-Cyano-n-ethylacetamide from Ethyl
Cyanoacetate and Ethylamine
This procedure is adapted from the general synthesis of cyanoacetamides.

Materials:
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Ethyl cyanoacetate

Ethylamine (70% solution in water)

Ethanol

Hydrochloric acid (for workup, if necessary)

Sodium sulfate (anhydrous)

Deionized water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter flask

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, combine ethyl cyanoacetate (1

equivalent) and ethanol.

Slowly add ethylamine (1.2 equivalents) to the stirred solution.

Attach a condenser and heat the reaction mixture to reflux for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
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Remove the ethanol under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization.

Reactant Preparation

Ethyl Cyanoacetate

Combine Reactants in Flask

Ethylamine Solution Ethanol

Heat to Reflux (4-6h)

Cool to Room Temperature

Rotary Evaporation

Crude 2-Cyano-n-ethylacetamide

Click to download full resolution via product page

Diagram 1: Synthesis Workflow of 2-Cyano-n-ethylacetamide.

Purification by Recrystallization
Materials:

Crude 2-Cyano-n-ethylacetamide
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Recrystallization solvent (e.g., ethanol/water mixture, isopropanol)

Activated carbon (optional)

Equipment:

Erlenmeyer flasks

Hot plate

Büchner funnel and filter flask

Filter paper

Ice bath

Procedure:

Transfer the crude 2-Cyano-n-ethylacetamide to an Erlenmeyer flask.

Add a minimal amount of the chosen recrystallization solvent.

Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

If the solution is colored, add a small amount of activated carbon and heat for a few more

minutes.

Perform a hot filtration to remove the activated carbon and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature. Crystals should start to form.

Once the flask has reached room temperature, place it in an ice bath to maximize crystal

formation.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold recrystallization solvent.

Dry the crystals in a vacuum oven or air dry to a constant weight.
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Crude Product

Dissolve in Hot Solvent

Hot Filtration (Optional)

Slow Cooling & Crystallization

 if no hot filtration

Vacuum Filtration

Dry Purified Crystals

Pure 2-Cyano-n-ethylacetamide

Click to download full resolution via product page

Diagram 2: Purification by Recrystallization Workflow.

Reactivity and Applications
2-Cyano-n-ethylacetamide possesses three reactive centers: the active methylene group, the

nitrile group, and the amide group. The active methylene group is particularly susceptible to

deprotonation and subsequent alkylation or condensation reactions.
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This compound serves as a versatile building block in the synthesis of various heterocyclic

compounds, which are of interest in medicinal chemistry and materials science. For instance, it

can be used in the synthesis of pyridone and pyrimidine derivatives.

Safety Information
2-Cyano-n-ethylacetamide should be handled with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
2-Cyano-n-ethylacetamide is a key synthetic intermediate with well-defined physical

properties. This guide provides essential technical information to facilitate its use in research

and development. The detailed synthetic and purification protocols, along with the predicted

spectral data, offer a solid foundation for its application in the synthesis of more complex

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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